4-Chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H10ClFO4/c1-21-15(20)8-2-4-10(13(17)6-8)12-7-9(16)3-5-11(12)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key: UKBVHDWZSDUFFH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C2=C(C=CC(=C2)Cl)C(=O)O)F
• Molecular Formula: C15H10ClFO4
• DSSTOX Substance ID: DTXSID90691446
• Molecular Weight: 308.69 g/mol
• CAS RN: 1261905-27-4

Description

4-Chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%, is a highly reactive organic compound with potential applications in both scientific research and laboratory experiments. It is a white, crystalline solid with a melting point of 103-105°C and a molecular weight of 303.55 g/mol. This compound has been studied extensively in recent years due to its unique properties and potential uses. In

Scientific Research Applications

4-Chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%, is an important compound in scientific research due to its unique properties. It has been used in a variety of research applications, including the synthesis of new drugs, the synthesis of peptide-based compounds, and the study of enzyme-catalyzed reactions. It has also been used as a building block in the synthesis of other organic compounds, such as heterocyclic compounds and polymers. Additionally, this compound has been used in the study of the mechanism of action of certain drugs, as well as in the development of new drugs.

Mechanism of Action

The mechanism of action of 4-Chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%, is not yet fully understood. However, it is believed that this compound acts as an inhibitor of certain enzymes, such as tyrosine kinases. It is thought that the compound binds to the active site of the enzyme, preventing it from catalyzing its reaction. This inhibition is believed to be the basis for the compound's potential applications in the synthesis of new drugs and the development of new drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%, are not yet fully understood. However, it is believed that this compound has the potential to act as an inhibitor of certain enzymes, such as tyrosine kinases. In addition, it is thought that this compound may have the potential to act as an anti-inflammatory agent, as well as a potential anti-cancer agent. Further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

4-Chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%, has several advantages and limitations when used in laboratory experiments. One of the advantages of this compound is that it is relatively easy to synthesize, as it can be synthesized in one hour using a simple two-step reaction. Additionally, this compound is highly reactive, making it suitable for a variety of laboratory experiments. However, it is important to note that this compound is highly toxic and should be handled with extreme caution. Additionally, this compound is not water soluble, making it difficult to use in aqueous solutions.

Future Directions

There are several potential future directions for 4-Chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%. One potential direction is to further investigate the biochemical and physiological effects of this compound. Additionally, further research could be conducted to explore the potential applications of this compound in the synthesis of new drugs and the development of new drugs. Additionally, further research could be conducted to explore the potential of this compound as an anti-inflammatory agent and an anti-cancer agent. Finally, further research could be conducted to explore the potential of this compound as an inhibitor of certain enzymes, such as tyrosine kinases.

Synthesis Methods

The synthesis of 4-Chloro-2-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%, begins with the reaction of 4-chlorobenzaldehyde with 2-fluoro-4-methoxycarbonylphenylmagnesium bromide. This reaction is conducted in an inert atmosphere, such as nitrogen or argon, at a temperature of 0-5°C. The reaction proceeds in two steps: first, the aldehyde is converted to a Grignard reagent, and then the Grignard reagent is reacted with the 2-fluoro-4-methoxycarbonylphenylmagnesium bromide to form the desired product. The reaction is completed in one hour, and the product is isolated by recrystallization from ethanol.